3-amino-1-{imidazo[1,2-a]pyridin-2-yl}propan-1-ol

• IUPAC Name: 3-amino-1-imidazo[1,2-a]pyridin-2-ylpropan-1-ol
• InChI: InChI=1S/C10H13N3O/c11-5-4-9(14)8-7-13-6-2-1-3-10(13)12-8/h1-3,6-7,9,14H,4-5,11H2
• InChI Key: REKNXBOYWJHULK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1)C(CCN)O
• Molecular Formula: C10H13N3O
• Molecular Weight: 191.23 g/mol

Description

3-amino-1-{imidazo[1,2-a]pyridin-2-yl}propan-1-ol, also known as 3-AIP or AIP, is an organic compound with a wide range of scientific applications. It is a cyclic amine with a unique structure, consisting of an imidazole ring fused to a pyridine ring and connected to an amino group. AIP has been studied extensively in the fields of biochemistry and physiology, and has been found to have numerous applications in scientific research.

Scientific Research Applications

AIP has been found to have several applications in scientific research, including its use as a biochemical and physiological tool. It has been used to study the effects of various drugs on the body, as well as to study the effects of various hormones and neurotransmitters on the body. AIP has also been used to study the effects of various environmental factors on the body, such as air pollution, UV radiation, and other environmental toxins. Additionally, AIP has been used to study the effects of various genetic mutations on the body, as well as to study the effects of certain diseases on the body.

Mechanism of Action

The mechanism of action of AIP is not yet fully understood. However, it is believed that AIP binds to certain receptors in the body, such as the serotonin and dopamine receptors, and modulates their activity. This modulation of receptor activity is thought to be responsible for the biochemical and physiological effects of AIP. Additionally, AIP is thought to interact with various enzymes in the body, such as the monoamine oxidases, which are involved in the metabolism of neurotransmitters.
Biochemical and Physiological Effects
AIP has been found to have several biochemical and physiological effects. It has been found to have an anxiolytic effect, meaning that it can reduce anxiety. Additionally, AIP has been found to have an antidepressant effect, meaning that it can reduce depression. AIP has also been found to have an anti-inflammatory effect, meaning that it can reduce inflammation. Finally, AIP has been found to have an anticonvulsant effect, meaning that it can reduce seizures.

Advantages and Limitations for Lab Experiments

AIP has several advantages for use in lab experiments. It is relatively easy to synthesize, and it is relatively stable, meaning that it can be stored for long periods of time without degrading. Additionally, AIP has been found to be relatively non-toxic, meaning that it can be used in experiments without causing any harm to the subjects. However, AIP has several limitations for use in lab experiments. It is not very soluble in water, meaning that it must be dissolved in a solvent before it can be used. Additionally, AIP has a relatively short half-life, meaning that its effects may not last very long.

Future Directions

There are several potential future directions for research involving AIP. One potential direction is to further explore its mechanism of action, as well as its biochemical and physiological effects. Additionally, further research could be done to explore the potential therapeutic uses of AIP, such as its potential use as an anxiolytic or antidepressant. Finally, further research could be done to explore the potential applications of AIP in other fields, such as its potential use in biotechnology or drug development.

Synthesis Methods

AIP can be synthesized by several methods, including the reaction of aniline with an imidazole-2-carboxaldehyde derivative, the reaction of aniline with an imidazole-2-carboxylic acid derivative, and the reaction of aniline with an imidazole-2-carboxylic acid and an aldehyde. The most common method is the reaction of aniline with an imidazole-2-carboxylic acid derivative, which involves the condensation of aniline with an imidazole-2-carboxylic acid derivative, followed by hydrolysis of the resulting imidazole-2-carboxylic acid amide.